5-[(tetrahydro-2-furanylcarbonyl)amino]isophthalic acid

• IUPAC Name: 5-(oxolane-2-carbonylamino)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C13H13NO6/c15-11(10-2-1-3-20-10)14-9-5-7(12(16)17)4-8(6-9)13(18)19/h4-6,10H,1-3H2,(H,14,15)(H,16,17)(H,18,19)
• InChI Key: MJGDXLIJSQNJGW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)NC2=CC(=CC(=C2)C(=O)O)C(=O)O
• Molecular Formula: C13H13NO6
• Molecular Weight: 279.24 g/mol
• Solubility: >41.9 [ug/mL] (The mean of the results at pH 7.4)

Description

5-[(tetrahydro-2-furanylcarbonyl)amino]isophthalic acid, commonly known as TFI, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. TFI is a derivative of isophthalic acid that contains a tetrahydrofuran ring, which gives it unique properties that make it useful in various fields of study.

Mechanism of Action

The mechanism of action of TFI is not fully understood, but it is believed to interact with various proteins and enzymes in the body. TFI has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. TFI has also been shown to interact with proteins involved in the regulation of gene expression, which may explain its potential as a drug candidate for the treatment of cancer.
Biochemical and Physiological Effects
TFI has been shown to have various biochemical and physiological effects in the body. In animal studies, TFI has been shown to improve cognitive function and memory, reduce inflammation, and inhibit tumor growth. TFI has also been shown to have antioxidant properties, which may help protect against oxidative stress and damage.

Advantages and Limitations for Lab Experiments

TFI has several advantages that make it useful in lab experiments. It is stable under a wide range of conditions and can be easily synthesized in large quantities. TFI is also relatively inexpensive compared to other compounds used in scientific research. However, TFI also has limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of TFI in scientific research. One area of interest is the development of TFI-based drugs for the treatment of various diseases. Another area of interest is the use of TFI in material science to create new materials with unique properties. Additionally, TFI could be used as a tool for studying protein-ligand interactions and enzyme kinetics in more detail. Further research is needed to fully understand the potential applications of TFI in scientific research.

Scientific Research Applications

TFI has been used in various scientific research applications, including drug discovery, material science, and biochemistry. In drug discovery, TFI has been shown to have potential as a drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. TFI has also been used in material science to create new materials with unique properties, such as high thermal stability and high tensile strength. In biochemistry, TFI has been used as a tool for studying protein-ligand interactions and enzyme kinetics.